Cas no 1115403-41-2 (N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1115403-41-2
• MF: C₂₆H₂₃ClN₄O₂S
• MW: 491.004423379898
• CID: 5389271
• Update Time: 2025-06-21

N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[[2-[(2-Chloro-4-methylphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]-N-(phenylmethyl)benzamide
• N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C26H23ClN4O2S/c1-18-10-11-23(22(27)14-18)30-24(32)17-34-26-28-12-13-31(26)21-9-5-8-20(15-21)25(33)29-16-19-6-3-2-4-7-19/h2-15H,16-17H2,1H3,(H,29,33)(H,30,32)
• InChI Key： NLEWFTBMLSRREW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=C(C)C=C3Cl)=O)=NC=C2)=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

Introduction to Compound CAS No. 1115403-41-2: N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

The compound with CAS No. 1115403-41-2, named N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzamides, which are widely studied for their pharmacological activities. The structure of this molecule incorporates several functional groups, including a benzamide moiety, an imidazole ring, and a sulfanyl group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the importance of imidazole-containing compounds in targeting specific biological pathways. The imidazole ring in this compound is known to exhibit hydrogen bonding capabilities, which can enhance its bioavailability and interaction with biological targets. Additionally, the presence of a sulfanyl group introduces sulfur-based interactions, further enhancing the molecule's potential for binding to protein targets. The benzamide moiety is also a key feature, as it is commonly associated with anti-inflammatory and anticancer activities.

The synthesis of N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide involves a multi-step process that includes coupling reactions and cyclization. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound can be used effectively in preclinical studies. The use of advanced synthetic techniques has also allowed for the exploration of structural analogs, which can provide insights into the relationship between structure and function.

In terms of pharmacological activity, this compound has shown promising results in vitro studies. It has demonstrated selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that it may also exhibit anticancer properties by inducing apoptosis in cancer cells. These findings are supported by recent research on imidazole-based drugs, which have shown similar mechanisms of action.

The benzamide moiety in this compound plays a crucial role in its pharmacokinetic profile. Studies have shown that benzamides generally exhibit good absorption and distribution properties, making them suitable for systemic administration. The presence of the sulfanyl group further enhances solubility and stability, which are critical factors for drug delivery. These characteristics make N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide a strong candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets. Molecular docking studies have revealed that the imidazole ring interacts favorably with specific residues in target proteins, suggesting a high potential for therapeutic efficacy. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, further aiding in the design of more potent analogs.

In conclusion, N-benzyl-3-[2-({[(2-chloro-4-methylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No. 1115403-41